Cas no 514800-77-2 (3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde)

3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde is a versatile intermediate in organic synthesis, particularly valued for its functionalized pyrazole and benzaldehyde moieties. The compound features a nitro-substituted pyrazole ring, enhancing its reactivity in nucleophilic substitution and reduction reactions, while the methoxy and aldehyde groups offer additional sites for further derivatization. Its structural complexity makes it useful in pharmaceutical and agrochemical research, where it can serve as a precursor for bioactive molecules. The compound is characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile facilitates controlled modifications, making it a valuable building block in heterocyclic chemistry.

3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde structure

514800-77-2 structure

Product Name:3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde

CAS No:514800-77-2

MF:C₁₄H₁₅N₃O₄

MW:289.286603212357

MDL:MFCD01114924

CID:1074270

PubChem ID:673667

Update Time:2025-11-01

3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde
- 3-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YLMETHYL)-4-METHOXY-BENZALDEHYDE
- 3-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-4-methoxybenzaldehyde
- CS-0215238
- AKOS000309372
- Oprea1_787591
- AKOS015922551
- ALBB-004480
- DTXSID501155075
- STK344190
- EN300-229375
- VS-01690
- 3-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YLMETHYL)-4-METHOXYBENZALDEHYDE
- MFCD01114924
- Z275169826
- 514800-77-2
- BBL007608
- 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxybenzaldehyde
- 3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde
- MDL： MFCD01114924
- Inchi： 1S/C14H15N3O4/c1-9-14(17(19)20)10(2)16(15-9)7-12-6-11(8-18)4-5-13(12)21-3/h4-6,8H,7H2,1-3H3
- InChI Key： LGQORZMQGBSBIF-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C=O)=CC=1CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 289.10625597g/mol
Monoisotopic Mass: 289.10625597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 89.9Å²

3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM115421-1g	3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde	514800-77-2	95%	1g	$240	2023-02-17
Chemenu	CM115421-5g	3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde	514800-77-2	95%	5g	$720	2023-02-17
Chemenu	CM115421-10g	3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde	514800-77-2	95%	10g	$1080	2023-02-17
abcr	AB374987-500 mg	3-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde	514800-77-2		500MG	€313.80	2023-01-15
abcr	AB374987-1 g	3-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde	514800-77-2		1g	€406.00	2023-04-26
abcr	AB374987-5 g	3-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde	514800-77-2		5g	€1074.00	2023-04-26
Chemenu	CM115421-1g	3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde	514800-77-2	95%	1g	$240	2021-08-06
Chemenu	CM115421-5g	3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde	514800-77-2	95%	5g	$720	2021-08-06
Chemenu	CM115421-10g	3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde	514800-77-2	95%	10g	$1080	2021-08-06
TRC	D471588-50mg	3-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde	514800-77-2		50mg	$ 50.00	2022-06-05